Cas no 14697-41-7 (Uridine 5'-(trihydrogendiphosphate), P'-L-arabinofuranosyl ester (9CI))

Uridine 5'-(trihydrogendiphosphate), P'-L-arabinofuranosyl ester (9CI) structure
14697-41-7 structure
Product Name:Uridine 5'-(trihydrogendiphosphate), P'-L-arabinofuranosyl ester (9CI)
CAS No:14697-41-7
MF:C14H22N2O16P2
MW:536.275806903839
CID:155193
PubChem ID:3082070
Update Time:2025-04-19

Uridine 5'-(trihydrogendiphosphate), P'-L-arabinofuranosyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Uridine 5'-(trihydrogendiphosphate), P'-L-arabinofuranosyl ester (9CI)
    • uridine diphosphate arabinose
    • [[(3R,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-[(2S,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methyl] phosphono hydrogen phosphate
    • Udp arabinose
    • Uridine 5'-(trihydrogen diphosphate), P'-L-arabinofuranosyl ester
    • 14697-41-7
    • 1-{6,9-Anhydro-5-O-[hydroxy(phosphonooxy)phosphoryl]decofuranosyl}-4-hydroxypyrimidin-2(1H)-one
    • [[(3R,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-[(2S,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl] phosphono hydrogen phosphate
    • DTXSID10932984
    • Inchi: 1S/C14H22N2O16P2/c17-3-4-6(19)7(20)10(29-4)12(31-34(27,28)32-33(24,25)26)11-8(21)9(22)13(30-11)16-2-1-5(18)15-14(16)23/h1-2,4,6-13,17,19-22H,3H2,(H,27,28)(H,15,18,23)(H2,24,25,26)/t4-,6-,7+,8-,9+,10?,11-,12?,13+/m0/s1
    • InChI Key: JCPSMIOSLWKUPV-XQQPQPTDSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)O)OC(C1[C@@H]([C@H]([C@H](CO)O1)O)O)[C@@H]1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)O

Computed Properties

  • Exact Mass: 536.04446
  • Monoisotopic Mass: 536.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 925
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _6.3
  • Topological Polar Surface Area: 282Ų

Experimental Properties

  • Density: 2.025
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.683
  • PSA: 282.31
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.